![molecular formula C16H15N3O2S B2442099 2,5-dimethyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)furan-3-carboxamide CAS No. 2034424-40-1](/img/structure/B2442099.png)
2,5-dimethyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)furan-3-carboxamide
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Overview
Description
2,5-dimethyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)furan-3-carboxamide is a chemical compound that has attracted attention from the scientific community due to its potential applications in drug development. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied.
Scientific Research Applications
Applications in Antiviral and Antifungal Research
- Antiviral Activity Against Influenza A Virus : A novel series of furan-carboxamide derivatives, including compounds structurally related to 2,5-dimethyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)furan-3-carboxamide, demonstrated significant inhibitory effects against the influenza A H5N1 virus. These studies highlighted the importance of the 2,5-dimethyl-substituted heterocyclic moiety for anti-influenza activity. One compound, in particular, showed outstanding activity with an EC50 value of 1.25 μM, marking these derivatives as potential antiviral agents (Yu Yongshi et al., 2017).
Enhancements in Crystal Packing and Molecular Interactions
- Supramolecular Architecture : Research into compounds containing furan and thiophene rings, akin to this compound, has provided insights into how variations in aromaticity influence crystal packing. Studies on N-2-pyrazinyl-2-furancarboxamide and its thiophene counterpart have shown that an increase in aromaticity from furan to thiophene enhances π-based interactions in crystal packing. This suggests a potential utility in designing materials with specific crystallographic properties (Maryam Rahmani et al., 2016).
Contributions to Chemical Synthesis and Methodology
- Novel Synthetic Routes : The compound and its related furan-carboxamide derivatives have been instrumental in the development of new synthetic methodologies. Research focused on the synthesis and biological characterization of these compounds has revealed new pathways and reactions that could be applied broadly in synthetic organic chemistry, enhancing our ability to design and synthesize molecules with complex functionalities (Merve Ergun et al., 2014).
Mechanism of Action
Target of Action
Biochemical Pathways
properties
IUPAC Name |
2,5-dimethyl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2S/c1-10-8-12(11(2)21-10)16(20)19-9-13-15(18-6-5-17-13)14-4-3-7-22-14/h3-8H,9H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTGLYIOKZAMYBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)NCC2=NC=CN=C2C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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